Cas no 34135-99-4 (3-Penten-2-one, 3-ethyl-4-hydroxy-)

• Product name: 3-Penten-2-one, 3-ethyl-4-hydroxy-
• CAS No: 34135-99-4
• MF: C₇H₁₂O₂
• MW: 128.16898
• CID: 1461533
• PubChem ID: 605099

3-Penten-2-one, 3-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 3-ethyl-4-hydroxy-
• 3-ethyl-4-hydroxy-3-penten-2-one
• 34135-99-4
• DTXSID101303094
• SCHEMBL13180583
• 3-ethyl-4-hydroxypent-3-en-2-one

• Inchi： InChI=1S/C7H12O2/c1-4-7(5(2)8)6(3)9/h8H,4H2,1-3H3
• InChI Key： XUBIMEGZDDWHOD-UHFFFAOYSA-N
• SMILES： CCC(=C(C)O)C(=O)C

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 37.3